1-(2-(Hydroxymethyl)oxazol-4-yl)cyclopropyl pivalate

• Molecular Formula: C12H17NO4
• Molecular Weight: 239.27 g/mol
• IUPAC Name: [1-[2-(hydroxymethyl)-1,3-oxazol-4-yl]cyclopropyl] 2,2-dimethylpropanoate
• InChI: InChI=1S/C12H17NO4/c1-11(2,3)10(15)17-12(4-5-12)8-7-16-9(6-14)13-8/h7,14H,4-6H2,1-3H3
• InChI Key: GZVJHMRPZGHHQR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)OC1(CC1)C2=COC(=N2)CO

Description

1-(2-(Hydroxymethyl)oxazol-4-yl)cyclopropyl pivalate is a useful research compound. Its molecular formula is C12H17NO4 and its molecular weight is 239.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of 1-(2-(((tert-butyldimethylsilyl)oxy)methyl)oxazol-4-yl)cyclopropyl pivalate (450 mg, 1.27 mmol) in THF (13.0 mL) at 0° C. was treated with TBAF (2.55 ml of a 1M solution in THF, 2.55 mmol) and the reaction mixture was stirred at 0° C. for 30 min. The reaction mixture was diluted with EA (30 mL), the layers were separated and the org. layer was washed sequentially with sat. aq. NH4Cl and brine. The org. layer was dried over MgSO4, filtered, and the solvents were removed under reduced pressure. Purification of the residue by FC (1:1 hept-EA) gave the title compound as a colorless oil: TLC: rf (1:1 hept-EA)=0.29. LC-MS-conditions 06: tR=0.69 min, [M+H]+=240.11.